molecular formula C15H18BrNO4 B13053417 4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid CAS No. 2089650-09-7

4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid

Cat. No.: B13053417
CAS No.: 2089650-09-7
M. Wt: 356.21 g/mol
InChI Key: JRPKDOSDRUVEFN-UHFFFAOYSA-N
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Description

Chemical Structure: The compound (CAS 214139-26-1) features a bicyclic 2,3-dihydro-1H-indene core with a bromine substituent at position 4, a tert-butoxycarbonyl (Boc)-protected amino group, and a carboxylic acid at position 1 (Figure 1). Its molecular weight is 277.32 g/mol .

Properties

CAS No.

2089650-09-7

Molecular Formula

C15H18BrNO4

Molecular Weight

356.21 g/mol

IUPAC Name

4-bromo-1-[(2-methylpropan-2-yl)oxycarbonylamino]-2,3-dihydroindene-1-carboxylic acid

InChI

InChI=1S/C15H18BrNO4/c1-14(2,3)21-13(20)17-15(12(18)19)8-7-9-10(15)5-4-6-11(9)16/h4-6H,7-8H2,1-3H3,(H,17,20)(H,18,19)

InChI Key

JRPKDOSDRUVEFN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1(CCC2=C1C=CC=C2Br)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes:

    Protection of Amino Group: The amino group is protected using tert-butoxycarbonyl (Boc) anhydride in the presence of a base such as triethylamine (TEA) to form the Boc-protected amino group.

    Carboxylation: The carboxylic acid group can be introduced through carboxylation reactions, such as the reaction of a Grignard reagent with carbon dioxide (CO2) followed by acidic workup.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid can undergo various chemical reactions, including:

    Substitution Reactions: The bromine atom can be substituted with other nucleophiles through nucleophilic substitution reactions.

    Deprotection Reactions: The Boc-protected amino group can be deprotected using acidic conditions (e.g., trifluoroacetic acid) to yield the free amino group.

    Coupling Reactions: The carboxylic acid group can participate in coupling reactions, such as amide bond formation with amines using coupling reagents like EDCI or DCC.

Common Reagents and Conditions

    Nucleophilic Substitution: Nucleophiles such as amines, thiols, or alkoxides in the presence of a base.

    Deprotection: Trifluoroacetic acid (TFA) in dichloromethane (DCM).

    Coupling: EDCI or DCC in the presence of a base like N,N-diisopropylethylamine (DIPEA).

Major Products Formed

    Substitution: Various substituted indene derivatives.

    Deprotection: Free amino indene derivatives.

    Coupling: Amide-linked indene derivatives.

Scientific Research Applications

Medicinal Chemistry

Research into the medicinal applications of 4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid is ongoing. Initial studies suggest potential interactions with proteins and enzymes through hydrogen bonding and ionic interactions due to its amino and carboxylic acid groups. These interactions may influence various biochemical pathways, making it a candidate for drug development.

Case Study: Enzyme Inhibition
In preliminary studies, this compound has shown promise as an inhibitor in biochemical assays, particularly in the context of enzyme interactions. Further investigations are required to elucidate specific targets and mechanisms of action.

Organic Synthesis

The compound serves as a valuable building block in organic synthesis. Its synthetic accessibility allows chemists to utilize it in creating more complex molecules. The bromine atom can undergo substitution reactions, while the tert-butoxycarbonyl group can be removed under acidic conditions to yield free amines.

Table 2: Synthetic Reactions

Reaction TypeDescription
Substitution ReactionsBromine atom can be substituted with nucleophiles
Deprotection ReactionsRemoval of tert-butoxycarbonyl group
Oxidation/ReductionParticipation in various redox reactions

Biochemistry

In biochemistry, the compound's diverse functional groups allow it to interact with molecular targets effectively. Its potential as a research tool for studying enzyme interactions and biochemical pathways is significant.

Research Insights
Studies indicate that the compound may alter enzyme activity through its binding affinity influenced by the presence of functional groups. This could lead to advancements in understanding metabolic pathways and developing therapeutic interventions.

Material Science

Beyond its applications in chemistry and biology, 4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid may also find utility in material science. Its structural complexity allows for potential applications in developing new materials or specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the bromine atom and Boc-protected amino group can influence its binding affinity and selectivity towards these targets.

Comparison with Similar Compounds

Key Characteristics :

  • Boc Group : Protects the amine during synthetic steps, enabling selective deprotection under acidic conditions (e.g., trifluoroacetic acid) .
  • Carboxylic Acid : Enhances solubility in polar solvents and enables salt formation or conjugation.

Applications : Primarily used as an intermediate in pharmaceutical synthesis, particularly for building constrained peptides or small-molecule inhibitors.

Comparison with Structural Analogs

Substituent Position and Functional Group Variations

The table below compares the target compound with key analogs:

Compound Name Molecular Formula MW (g/mol) Substituents (Position) Protecting Group Functional Group Key Differences vs. Target Compound Reference
4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid C₁₄H₁₆BrNO₄ 277.32 Br (4), Boc-NH (1), COOH (1) Boc Carboxylic acid Reference compound
Ethyl 1-amino-5-bromo-4-fluoro-2,3-dihydro-1H-indene-1-carboxylate hydrochloride C₁₃H₁₄BrFNO₂·HCl 358.62 Br (5), F (4), NH₂ (1, HCl salt) None Ester Br at C5, fluorine substituent, ester group
tert-Butyl (7-bromo-2,3-dihydro-1H-inden-1-yl)carbamate C₁₄H₁₈BrNO₂ 312.20 Br (7), Boc-NH (1) Boc None No carboxylic acid; Br at C7
1-(((Benzyloxy)carbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid C₁₈H₁₇NO₄ 311.33 Cbz-NH (1), COOH (1) Cbz Carboxylic acid Cbz instead of Boc; no bromine
3-{[(tert-Butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid C₁₄H₁₇NO₄ 263.29 Boc-NH (3), COOH (1) Boc Carboxylic acid Boc-NH at C3 instead of C1

Key Observations

Protecting Group Chemistry: The Boc group (target compound) offers acid-labile protection, whereas the Cbz group (analog in ) requires hydrogenolysis for removal. This distinction dictates compatibility with reaction conditions (e.g., Boc is preferred in hydrogenation-sensitive syntheses).

Bromine Position :

  • Bromine at C4 (target) vs. C5 () or C7 () alters electronic and steric profiles. For example, C4 bromine may favor nucleophilic aromatic substitution, while C7 bromine could hinder access to the indene core in coupling reactions.

Functional Groups :

  • Carboxylic acid (target) vs. ester (): The acid group enhances hydrophilicity and enables salt formation, whereas the ester improves cell permeability in prodrug strategies.
  • Fluorine (): Introduces electronegativity and metabolic stability, making the analog suitable for PET imaging or bioactive molecules.

Biological Activity

4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid (CAS Number: 1005378-70-0) is a synthetic compound with potential biological activity. Its structure includes a bromine atom, a tert-butoxycarbonyl (Boc) protecting group, and a dihydroindene framework, which may contribute to its interaction with biological targets. This article reviews the biological activities associated with this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Molecular Characteristics

  • Molecular Formula: C17H22N2O4
  • Molecular Weight: 318.38 g/mol
  • Structure: The compound features a bicyclic indene structure that is significant for its biological interactions.

Research indicates that compounds similar to 4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid may act as GABAA receptor antagonists. These receptors are critical in mediating inhibitory neurotransmission in the central nervous system. The antagonistic activity suggests that this compound could influence neuronal excitability and synaptic transmission.

GABA Receptor Interaction

Studies have shown that various derivatives of bicyclic compounds exhibit GABAA receptor antagonism. For example, the structure-activity relationship (SAR) analyses indicate that specific substitutions on the indene moiety enhance binding affinity and antagonistic potency at GABAA receptors .

Anticonvulsant Properties

The compound's structural similarity to known anticonvulsants positions it as a candidate for further investigation in seizure management. The ability to modulate GABAergic transmission could translate into therapeutic effects against epilepsy and other neurological disorders.

Research Findings and Case Studies

StudyFindings
GABAA Antagonism The compound exhibited significant inhibition of GABAA receptor binding, suggesting potential use in neurological conditions characterized by excessive neuronal activity .
Toxicity Profile Preliminary toxicity assessments indicated that high-affinity GABAA antagonists often correlate with increased toxicity in animal models. For instance, compounds with IC50 values below 100 nM demonstrated considerable lethality .
Structure-Activity Relationship A comprehensive SAR study revealed that the presence of electron-withdrawing groups on the phenyl ring enhances antagonistic potency, indicating that further modifications could optimize biological activity .

Potential Therapeutic Applications

Given its biological activity, 4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid may have applications in:

  • Neurology: As a potential treatment for epilepsy or anxiety disorders by modulating GABAergic transmission.
  • Pharmacology: As a lead compound for developing new GABAA receptor modulators.

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